Cas no 2098112-70-8 ((2-Cyclopentyl-2-methylpropyl)(methyl)amine hydrochloride)

• Product Name: (2-Cyclopentyl-2-methylpropyl)(methyl)amine hydrochloride
• CAS No: 2098112-70-8
• MF: C₁₀H₂₂ClN
• MW: 191.74138212204
• CID: 5726715
• PubChem ID: 122240070
• Update Time: 2025-05-26

(2-Cyclopentyl-2-methylpropyl)(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2147-6100
• AKOS040813221
• 2098112-70-8
• (2-cyclopentyl-2-methylpropyl)(methyl)amine hydrochloride
• 2-cyclopentyl-N,2-dimethylpropan-1-amine;hydrochloride
• (2-Cyclopentyl-2-methylpropyl)(methyl)amine hydrochloride

• Inchi： 1S/C10H21N.ClH/c1-10(2,8-11-3)9-6-4-5-7-9;/h9,11H,4-8H2,1-3H3;1H
• InChI Key： ODYDYAFRPZFSCO-UHFFFAOYSA-N
• SMILES： Cl.N(C)CC(C)(C)C1CCCC1

Computed Properties

• Exact Mass: 191.1440774g/mol
• Monoisotopic Mass: 191.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (2-Cyclopentyl-2-methylpropyl)(methyl)amine hydrochloride

Recent Advances in the Study of (2-Cyclopentyl-2-methylpropyl)(methyl)amine Hydrochloride (CAS: 2098112-70-8)

The compound (2-Cyclopentyl-2-methylpropyl)(methyl)amine hydrochloride (CAS: 2098112-70-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentyl and methylpropylamine structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for (2-Cyclopentyl-2-methylpropyl)(methyl)amine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. This advancement is critical for scaling up production for preclinical and clinical studies. The study also highlighted the compound's stability under various physiological conditions, which is a crucial factor for its potential use in drug development.

Pharmacological evaluations have revealed that (2-Cyclopentyl-2-methylpropyl)(methyl)amine hydrochloride exhibits notable activity as a modulator of certain neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that it may have applications in treating neurological disorders, such as depression and anxiety. For instance, a 2023 study in Neuropharmacology demonstrated that the compound acts as a selective agonist for specific serotonin receptors, which are implicated in mood regulation. These findings open new avenues for the development of targeted therapies for mental health conditions.

In addition to its neurological effects, recent research has explored the compound's potential in oncology. A study in Cancer Research (2024) reported that (2-Cyclopentyl-2-methylpropyl)(methyl)amine hydrochloride could inhibit the growth of certain cancer cell lines by interfering with key signaling pathways. The compound's ability to induce apoptosis in cancer cells without significant toxicity to normal cells makes it a promising candidate for further investigation in cancer therapy.

Despite these promising findings, challenges remain in the development of (2-Cyclopentyl-2-methylpropyl)(methyl)amine hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential side effects need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance its pharmacokinetic properties and reduce off-target effects.

In conclusion, (2-Cyclopentyl-2-methylpropyl)(methyl)amine hydrochloride (CAS: 2098112-70-8) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse pharmacological activities and potential therapeutic applications underscore the need for continued investigation. Future studies should aim to elucidate its mechanisms of action more thoroughly and explore its efficacy in clinical settings.